4-chloro-2-methylphenyl 4-nitrobenzoate
Overview
Description
“4-chloro-2-methylphenyl 4-nitrobenzoate” is a chemical compound with the molecular formula C14H9Cl2NO4 . It has an average mass of 326.132 Da and a monoisotopic mass of 324.990875 Da .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4-chloro-2-methylphenyl 4-nitrobenzoate” include a density of 1.5±0.1 g/cm3, a boiling point of 510.0±50.0 °C at 760 mmHg, and a flash point of 262.3±30.1 °C . It has 5 hydrogen bond acceptors, 0 hydrogen bond donors, and 4 freely rotating bonds .Scientific Research Applications
Organic Synthesis
4-chloro-2-methylphenyl 4-nitrobenzoate: is a compound that can be utilized in organic synthesis, particularly in reactions involving the benzylic position. This compound can undergo free radical bromination, nucleophilic substitution, and oxidation at the benzylic position, which is a key step in synthesizing complex organic molecules .
Nonlinear Optical Materials
The related compound 4-chloro-2-nitroaniline has been studied for its nonlinear optical properties, which suggests potential applications for 4-chloro-2-methylphenyl 4-nitrobenzoate in the same field. Nonlinear optical materials are crucial for optoelectronics, photonics, and laser technology .
Physiochemical Characterization
4-chloro-2-nitroaniline: , a compound similar to 4-chloro-2-methylphenyl 4-nitrobenzoate , has been characterized for its physiochemical properties. This includes single-crystal XRD analysis and Hirshfeld surface analysis, which are important for understanding the material’s structure and interactions .
Optical Property Evaluation
The evaluation of optical properties through UV–Visible spectral analysis is another application. This is essential for determining the suitability of materials like 4-chloro-2-methylphenyl 4-nitrobenzoate for various optical applications .
Thermal Stability Assessment
Thermal analysis, such as TG/DTA thermogram analysis, can be performed on 4-chloro-2-methylphenyl 4-nitrobenzoate to assess its thermal stability. This is vital for applications that require materials to withstand high temperatures without degrading .
Mechanical Hardness Testing
Mechanical hardness testing, like Vickers hardness analysis, can be conducted to determine the mechanical work hardness coefficient. This information is useful for applications where the material’s durability and resistance to deformation are critical .
Laser Damage Threshold Evaluation
Laser beam-irradiated LDT analysis can be used to express the laser utility limitation of the crystal. This is important for materials intended for use in high-power laser systems .
Second Harmonic Generation Efficiency
Testing the second harmonic generation efficiency of materials is crucial for their application in frequency doubling of lasers, which is a key component in modern laser technology and communication devices .
Mechanism of Action
Mode of Action
It is known that nitrobenzoates can undergo various chemical reactions, including fluorodenitration . This process could potentially alter the compound’s interaction with its targets.
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 4-chloro-2-methylphenyl 4-nitrobenzoate are currently unknown
properties
IUPAC Name |
(4-chloro-2-methylphenyl) 4-nitrobenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClNO4/c1-9-8-11(15)4-7-13(9)20-14(17)10-2-5-12(6-3-10)16(18)19/h2-8H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFEVTDYQGOHNHC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)OC(=O)C2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Chloro-2-methylphenyl) 4-nitrobenzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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